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Compound of Interest

Compound Name: Phosphoramidon sodium

Cat. No.: B8075738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety data and handling precautions

for Phosphoramidon sodium, a widely used metalloendopeptidase inhibitor in biochemical

research. Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Section 1: Substance Identification and Properties
Phosphoramidon sodium is the disodium salt of a natural product derived from Streptomyces

tanashiensis. It is a competitive inhibitor of several enzymes, including thermolysin, neutral

endopeptidase (neprilysin), and endothelin-converting enzyme (ECE).[1][2]

Table 1: Chemical and Physical Properties of Phosphoramidon Sodium

Property Value

Molecular Formula C23H32N3Na2O10P[3][4]

Molecular Weight 587.47 g/mol [3][4]

Appearance White to light yellow solid[5]

Solubility
Soluble in water (as sodium salt), DMSO, and

methanol (as sodium salt).[1]

Storage Temperature -20°C[6]
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Section 2: Hazard Identification and Safety
Precautions
While Phosphoramidon sodium is not classified as hazardous under the 2012 OSHA Hazard

Communication Standard, standard laboratory safety protocols should be strictly followed to

minimize any potential risks.[6]

Table 2: Hazard and Precautionary Summary

Hazard Category Precautionary Measures

Inhalation

Avoid dust formation.[3][4] Ensure adequate

ventilation.[3][6] If inhalation occurs, remove to

fresh air and seek medical attention if symptoms

arise.[4]

Skin Contact

Avoid contact with skin.[3][6] Wear appropriate

protective gloves and clothing.[4] In case of

contact, wash off immediately with plenty of

water for at least 15 minutes.[4]

Eye Contact

Avoid contact with eyes.[3][6] Wear appropriate

protective eyeglasses or chemical safety

goggles.[4] If contact occurs, rinse immediately

with plenty of water, also under the eyelids, for

at least 15 minutes and get medical attention.[4]

Ingestion

Avoid ingestion.[3][6] Do not eat, drink, or

smoke when using this product.[3] If ingested,

clean mouth with water and drink plenty of water

afterwards. Seek medical attention if symptoms

occur.[4]

Section 3: Handling and Storage
Proper handling and storage are essential to maintain the integrity of Phosphoramidon
sodium and ensure laboratory safety.
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Handling:

Handle in accordance with good industrial hygiene and safety practices.[3]

Minimize dust formation during handling.[3][6]

Use in a well-ventilated area.[3][6]

Wash hands thoroughly before breaks and after handling.[3]

Remove and wash contaminated clothing before reuse.[3]

Storage:

Store at -20°C.[6]

Protect from moisture as the product is moisture-sensitive.[3][4][6]

Section 4: Accidental Release Measures
In the event of a spill, follow these procedures to ensure safe cleanup.

Personal Precautions:

Ensure adequate ventilation.[3][4]

Avoid dust formation.[3][4]

Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,

and eye/face protection.[3][4]

Cleanup Procedures:

Sweep up the spilled solid material.[3][4]

Place the swept material into a suitable, labeled container for disposal.[3][4]

Avoid generating dust during cleanup.[6]
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Contaminated materials and waste should be disposed of in accordance with federal, state,

and local regulations.[6]
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1. Preparation

2. Assay Plate Setup

3. Enzymatic Reaction

4. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. Phosphoramidon - Wikipedia [en.wikipedia.org]

3. fishersci.co.uk [fishersci.co.uk]

4. fishersci.com [fishersci.com]

5. fishersci.pt [fishersci.pt]

6. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Phosphoramidon Sodium: A Comprehensive Safety and
Handling Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8075738#safety-data-sheet-and-handling-
precautions-for-phosphoramidon-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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